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Compound of Interest

Compound Name: DSPE-PEG-SH, MW 2000

Cat. No.: B15573441 Get Quote

Essential Safety and Handling Guide for DSPE-PEG-
SH, MW 2000
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling DSPE-PEG-SH, MW 2000. Adherence to these

procedures is vital for ensuring personal safety and maintaining the integrity of the product.

DSPE-PEG-SH (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[thiol(polyethylene

glycol)-2000]) is a phospholipid-PEG conjugate with a terminal thiol group.[1][2][3] It is an

amphipathic polymer commonly used in the formation of liposomes and micelles for drug

delivery systems, including mRNA vaccines.[1][2] While some safety data sheets for similar

polyethylene glycol derivatives classify them as non-hazardous, the thiol group warrants careful

handling as thiols can be skin and eye irritants and may cause respiratory irritation.[4][5]

Therefore, a cautious approach to handling is recommended.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when working with DSPE-PEG-SH,
MW 2000 to minimize exposure and ensure safety. For handling engineered nanoparticles,

which can be formed using this lipid, similar PPE standards apply to prevent inhalation and

dermal contact.[6][7]
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[4]

Protects against splashes,

aerosols, and airborne

particles.[4]

Skin Protection

Nitrile rubber gloves (double-

gloving is recommended) and

a flame-resistant lab coat.[4]

Prevents skin contact with the

chemical and contamination of

personal clothing.[4]

Respiratory Protection

Work in a well-ventilated area,

preferably within a certified

chemical fume hood.[4]

Minimizes the inhalation of any

potential vapors or fine powder

aerosols.[4] For tasks with

higher exposure risk, N95 or

higher-rated respirators should

be considered.[5][8]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[4]

Essential for preventing direct

skin contact. Gloves must be

inspected before use and

disposed of properly after

handling.[4][5]

Operational and Handling Plan
A systematic approach to handling DSPE-PEG-SH, MW 2000 is crucial for both safety and

experimental success. The following step-by-step procedure outlines the best practices for

handling this compound.

Preparation
Engineering Controls: Ensure a certified chemical fume hood is operational. Verify that a

safety shower and an eyewash station are readily accessible.[4]

Work Area: Prepare and label all necessary glassware and equipment within the fume hood.

Inert Atmosphere: To minimize air exposure and potential oxidation of the thiol group,

consider handling the compound under an inert gas atmosphere, such as argon or nitrogen.

[4]
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Temperature Equilibration: Before opening, allow the container of DSPE-PEG-SH, MW 2000
to equilibrate to room temperature to prevent moisture condensation.[4]

Waste Management: Have designated and clearly labeled waste containers ready for both

liquid and solid chemical waste.[4]

Handling
Don PPE: Put on all required personal protective equipment before entering the handling

area.

Weighing and Aliquoting: Conduct all weighing and solution preparation inside the chemical

fume hood to contain any airborne particles.

Solubility: DSPE-PEG compounds are generally soluble in chloroform, methylene chloride,

DMF, and DMSO.[9]

Storage of Stock Solutions: Stock solutions of PEG reagents that are not sensitive to oxygen

or moisture can be stored for several days in a refrigerator or at ambient temperature.

However, it is important to avoid repeated freeze-thaw cycles.[9] The recommended storage

condition for the solid product is -20°C, kept in a dry and dark place.[1][3][10][11]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling DSPE-PEG-SH, MW 2000
from reception to disposal.
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DSPE-PEG-SH Handling Workflow
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Caption: Workflow for safe handling of DSPE-PEG-SH, MW 2000.
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Disposal Plan
Proper disposal of DSPE-PEG-SH, MW 2000 and any contaminated materials is essential to

prevent environmental contamination and ensure compliance with institutional and

governmental regulations.[4]

Waste Type Disposal Method

Liquid Waste

Collect all liquid waste containing DSPE-PEG-

SH in a designated, sealed, and clearly labeled

hazardous waste container. The label must

explicitly state that the container holds thiol-

containing waste.[4]

Solid Waste

All contaminated solid items, such as gloves,

pipette tips, and paper towels, should be placed

in a sealed plastic bag. This bag should then be

placed in a designated solid hazardous waste

container.[4]

Final Disposal

All chemical waste must be disposed of through

a licensed hazardous waste contractor, following

all local and national regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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